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Core Abstract

Mackinawite (FeS), a tetragonal iron monosulfide, is a pivotal material in fields ranging from
geochemistry to the burgeoning area of nanomedicine. As the initial precipitate in many sulfidic
environments, its thermodynamic properties and stability dictate the formation pathways of
more stable iron sulfides like greigite and pyrite.[1][2][3] More recently, mackinawite-based
nanozymes have demonstrated significant therapeutic potential as potent scavengers of
reactive oxygen species (ROS), opening new avenues for drug development, particularly in the
treatment of ROS-related diseases such as acute kidney injury.[4][5] This technical guide
provides a comprehensive overview of the thermodynamic landscape of mackinawite, detailing
its fundamental properties, stability under various conditions, and the experimental protocols
for its synthesis and characterization. Furthermore, it delves into the biomedical applications of
mackinawite nanozymes, illustrating their mechanism of action and impact on relevant
biological signaling pathways.

Thermodynamic Properties of Mackinawite

The thermodynamic stability of a mineral is fundamentally described by its standard Gibbs free
energy of formation (AG°f), standard enthalpy of formation (AH°f), and standard molar entropy
(S°). These parameters determine the spontaneity of its formation and its potential for
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transformation into other phases. While experimental values can vary depending on the
crystallinity and synthetic method of the mackinawite sample, a consistent set of
thermodynamic data is crucial for accurate geochemical and biomedical modeling.

Quantitative Thermodynamic Data

The following table summarizes the key thermodynamic properties of mackinawite at standard
conditions (298.15 K and 1 bar).

Property Symbol Value Unit Reference
Molar Mass M 87.913 g-mol~t [6]
Molar Volume Ve 21.082 cm3-mol—1 [6]
Gibbs Free
Energy of AG°f -98.493 kJ-mol—1 [6]
Formation
Enthalpy of

_ AHCf -95.495 kJ-mol-t [6]
Formation

Standard Molar
S° 69.430 J-mol—1.K—1 [6]
Entropy

Heat Capacity Cop See below J-mol~1.K~1 [6][7]

The heat capacity of mackinawite can be described by the Shomate equation, which allows for
calculation at various temperatures. The parameters for the equation for FeS are provided in
the NIST WebBook.[7] The Thermoddem database also provides a Maier-Kelley equation for
heat capacity as a function of temperature.[6] First-principles calculations have also been
employed to determine the thermodynamic properties of mackinawite, providing theoretical
values that are in general agreement with experimental data.[8]

Stability of Mackinawite

Mackinawite is a metastable phase, meaning it is not the most thermodynamically stable iron
sulfide under most conditions, yet it can persist for extended periods due to kinetic barriers to
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transformation.[2] Its stability is highly dependent on environmental factors such as pH, redox
potential (Eh), temperature, and the presence of other chemical species.

pH and Redox Influence (Pourbaix Diagram)

The stability fields of mackinawite as a function of pH and redox potential are best visualized
using a Pourbaix (Eh-pH) diagram. These diagrams illustrate the conditions under which a
particular mineral is the most stable solid phase in equilibrium with an aqueous solution.
Mackinawite is generally stable under reducing (anoxic) and near-neutral to alkaline pH
conditions.

Transformation to More Stable Phases

Mackinawite serves as a precursor to more stable iron sulfides, primarily greigite (FesSa) and
ultimately pyrite (FeSz2).[2][3] The transformation pathways are complex and can proceed
through various mechanisms, including solid-state transformations and dissolution-
reprecipitation processes. The thermodynamic driving force for these transformations is the
lower Gibbs free energy of formation of the product phases.

The following table provides a comparison of the standard Gibbs free energy of formation for
key iron sulfides, illustrating the thermodynamic favorability of mackinawite transformation.

Mineral Formula AG°f (kJ-mol~?)
Mackinawite FeS -98.493[6]
Greigite FesSa -423.8

Pyrrhotite Fe7Ss -739.7

Pyrite FeS: -166.9

Note: Values for greigite, pyrrhotite, and pyrite are from standard thermodynamic compilations
and are provided for comparison.

Experimental Protocols
Synthesis of Nanocrystalline Mackinawite
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This protocol describes a common method for synthesizing nanocrystalline mackinawite under
anoxic conditions.

Materials:

Ferrous chloride (FeClz) solution (e.g., 0.57 M)

Sodium sulfide (NazS) solution (e.g., 1.1 M)

Deoxygenated Milli-Q water

Anaerobic chamber (e.g., with a 5% Hz in N2 atmosphere)

Magnetic stirrer
Procedure:

o Prepare all solutions with deoxygenated water by purging with high-purity nitrogen gas for at
least 30 minutes.

o Conduct the synthesis inside an anaerobic chamber to prevent oxidation.

» Slowly add the sodium sulfide solution to the ferrous chloride solution while vigorously
stirring. A slight excess of sulfide is often used to prevent the precipitation of iron hydroxides.

[9]

 Allow the resulting black precipitate to age for a specified period (e.g., 3 days) with
continuous stirring to promote the formation of crystalline mackinawite.[9]

e The resulting mackinawite can be collected by centrifugation or filtration under anoxic
conditions.

Measurement of Thermodynamic Properties

Detailed experimental protocols for measuring the thermodynamic properties of air-sensitive
minerals like mackinawite are complex and require specialized equipment.
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o Calorimetry: The enthalpy of formation (AH°f) can be determined by solution calorimetry,
where the heat of dissolution of the mineral in a suitable solvent is measured. For air-
sensitive sulfides, this is performed in a sealed, anoxic calorimetric cell. The heat capacity
(C_p) and entropy (S°) are typically measured using adiabatic or differential scanning
calorimetry (DSC) from near absolute zero to higher temperatures.

o Electrochemical Methods: The Gibbs free energy of formation (AG°f) can be determined from
the electromotive force (EMF) of an electrochemical cell where a reaction involving
mackinawite is at equilibrium. This requires the construction of a specific electrode system
that is reversible with respect to the components of mackinawite.

Biomedical Applications: Mackinawite Nanozymes

A groundbreaking application of mackinawite is in the form of nanozymes, which are
nanomaterials with enzyme-like characteristics. Mackinawite nanozymes have been shown to
be highly effective scavengers of reactive oxygen species (ROS), which are implicated in a
wide range of diseases.

Mechanism of ROS Scavenging

Mackinawite nanozymes exhibit broad-spectrum ROS scavenging activity through a synergistic
mechanism that includes:

o Multi-enzyme-like activities: They can mimic the function of natural antioxidant enzymes such
as superoxide dismutase (SOD) and catalase.

o Hydrogen polysulfide release: The nanozymes can release hydrogen polysulfides (H2S_n),
which are potent antioxidants.[4]

This dual action allows for the efficient neutralization of various ROS, including superoxide
anions (O27), hydrogen peroxide (H202), and hydroxyl radicals (*OH).[4]

Impact on Inflammatory Signaling Pathways

In the context of acute kidney injury (AKI), a condition characterized by excessive ROS
production, mackinawite nanozymes have been shown to mitigate inflammation by modulating
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key signaling pathways. Treatment with these nanozymes has been observed to downregulate
pro-inflammatory pathways, including:

« Interleukin-6/Janus kinase/Signal transducer and activator of transcription 3 (IL-
6/JAK/STAT3) pathway

« Interferon-gamma (IFN-y) signaling
e Tumor necrosis factor-alpha (TNF-a) signaling via NF-kB[4]

This anti-inflammatory effect, coupled with direct ROS scavenging, highlights the therapeutic
potential of mackinawite nanozymes.

Visualizations
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Caption: Experimental workflow for the synthesis and characterization of mackinawite.
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Caption: Mechanism of action of mackinawite nanozymes in ROS scavenging and inflammation
reduction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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